Cas no 51076-14-3 (Hexadecanoic acid,3,11-dihydroxy- (9CI))

Hexadecanoic acid,3,11-dihydroxy- (9CI) structure
51076-14-3 structure
Product Name:Hexadecanoic acid,3,11-dihydroxy- (9CI)
CAS No:51076-14-3
MF:C16H32O4
MW:288.422885894775
CID:367887
PubChem ID:170969
Update Time:2025-04-19

Hexadecanoic acid,3,11-dihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid,3,11-dihydroxy- (9CI)
    • 3,11-dihydroxyhexadecanoic acid
    • hexadecanoic acid, 3,11-dihydroxy-
    • DTXSID10965358
    • 51076-14-3
    • 3,11-Dihydroxypalmitic acid
    • Inchi: 1S/C16H32O4/c1-2-3-7-10-14(17)11-8-5-4-6-9-12-15(18)13-16(19)20/h14-15,17-18H,2-13H2,1H3,(H,19,20)
    • InChI Key: HGIHBYDBPWCAMQ-UHFFFAOYSA-N
    • SMILES: OC(CCCCC)CCCCCCCC(CC(=O)O)O

Computed Properties

  • Exact Mass: 288.23016
  • Monoisotopic Mass: 288.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 14
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.019
  • Boiling Point: 445.6°Cat760mmHg
  • Flash Point: 237.4°C
  • Refractive Index: 1.482
  • PSA: 77.76
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